Cas no 1392413-56-7 (6-Bromo-3-chloro-2-methylquinoxaline)

• Product Name: 6-Bromo-3-chloro-2-methylquinoxaline
• CAS No: 1392413-56-7
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• MDL: MFCD23162634
• CID: 2115306
• PubChem ID: 71520791
• Update Time: 2025-06-18

6-Bromo-3-chloro-2-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-chloro-2-methylQuinoxaline
• Quinoxaline, 6-bromo-3-chloro-2-methyl-
• SY264969
• SCHEMBL12503088
• CS-0153454
• BS-15359
• DA-36453
• MFCD23162634
• 1392413-56-7
• AKOS027251750
• 6-Bromo-3-chloro-2-methylquinoxaline

• MDL： MFCD23162634
• Inchi： 1S/C9H6BrClN2/c1-5-9(11)13-8-4-6(10)2-3-7(8)12-5/h2-4H,1H3
• InChI Key： GCQVXKHFLSRFSR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(=C(C)N=2)Cl

Computed Properties

• Exact Mass: 255.94029g/mol
• Monoisotopic Mass: 255.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3.3

Additional information on 6-Bromo-3-chloro-2-methylquinoxaline

Professional Introduction to 6-Bromo-3-chloro-2-methylquinoxaline (CAS No. 1392413-56-7)

6-Bromo-3-chloro-2-methylquinoxaline, with the chemical formula C₉H₆BrClN₂, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active substances. The presence of both bromo and chloro substituents on the quinoxaline core enhances its reactivity, making it a preferred building block for further functionalization.

The compound's molecular structure consists of a quinoxaline ring system substituted with a methyl group at the 2-position, a bromine atom at the 6-position, and a chlorine atom at the 3-position. This specific arrangement imparts unique electronic and steric properties, which are exploited in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The 6-bromo-3-chloro-2-methylquinoxaline core is particularly interesting because it can undergo various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes, facilitating the synthesis of complex target molecules.

In recent years, 6-bromo-3-chloro-2-methylquinoxaline has been extensively studied for its potential applications in drug discovery. Quinoxaline derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The bromo and chloro substituents on the molecule not only serve as handles for further chemical manipulation but also contribute to the compound's pharmacological efficacy by influencing its interactions with biological targets.

One of the most compelling aspects of 6-bromo-3-chloro-2-methylquinoxaline is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of 6-bromo-3-chloro-2-methylquinoxaline, researchers can develop novel inhibitors that selectively target specific kinases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

Moreover, the chloro and bromo substituents on 6-bromo-3-chloro-2-methylquinoxaline allow for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are powerful tools for constructing carbon-carbon bonds and have been widely used in the synthesis of complex organic molecules. By leveraging these reactions, chemists can introduce diverse functional groups into the quinoxaline core, thereby tailoring the compound's biological properties to meet specific therapeutic needs.

Recent advancements in computational chemistry have also highlighted the potential of 6-bromo-3-chloro-2-methylquinoxaline as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, providing opportunities for designing molecules with improved pharmacokinetic profiles. Additionally, virtual screening techniques have been employed to identify novel derivatives of 6-bromo-3-chloro-2-methylquinoxaline that exhibit enhanced binding affinity to therapeutic targets.

The agrochemical industry has also shown interest in 6-bromo-3-chloro-2-methylquinoxaline due to its potential as a precursor for developing novel pesticides. Quinoxaline-based compounds have been found to possess herbicidal and insecticidal properties, making them valuable candidates for crop protection applications. By modifying the structure of 6-bromo-3-chloro-2-methylquinoxaline, researchers can create derivatives that are more effective against specific pests while maintaining environmental safety.

In conclusion, 6-Bromo-3-chloro-2-methylquinoxaline (CAS No. 1392413-56-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an ideal candidate for synthesizing biologically active molecules. As research in this field continues to evolve, it is likely that new applications and derivatives of 6-bromo-3-chloro-2-methylquinoxaline will be discovered, further solidifying its importance in modern chemistry.